Cas no 17045-39-5 (Phosphonic acid, [1-(dodecylamino)ethyl]-, monoethyl ester)

• Product Name: Phosphonic acid, [1-(dodecylamino)ethyl]-, monoethyl ester
• CAS No: 17045-39-5
• MF: C₁₆H₃₅NO₃P
• MW: 320.427766084671
• CID: 95669
• PubChem ID: 71350176
• Update Time: 2025-04-18

Phosphonic acid, [1-(dodecylamino)ethyl]-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-(dodecylamino)ethyl]-, monoethyl ester
• 1-(dodecylamino)ethyl-ethoxyphosphinate
• 17045-39-5
• Ethyl [1-(dodecylamino)ethyl]phosphonate
• DTXSID60775989

• Inchi： 1S/C16H36NO3P/c1-4-6-7-8-9-10-11-12-13-14-15-17-16(3)21(18,19)20-5-2/h16-17H,4-15H2,1-3H3,(H,18,19)/p-1
• InChI Key： PLEHFOSZACEKDO-UHFFFAOYSA-M
• SMILES： P(C(C)NCCCCCCCCCCCC)(=O)([O-])OCC

Computed Properties

• Exact Mass: 320.23545598g/mol
• Monoisotopic Mass: 320.23545598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.4Ų